Cas no 156407-85-1 (3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-(hydroxymethyl)-, (1R,2S,5S)-)

3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-(hydroxymethyl)-, (1R,2S,5S)- structure
156407-85-1 structure
Product Name:3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-(hydroxymethyl)-, (1R,2S,5S)-
CAS No:156407-85-1
MF:C11H13N5O3
MW:263.2531
CID:1331761
PubChem ID:490421
Update Time:2024-03-01

3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-(hydroxymethyl)-, (1R,2S,5S)- Chemical and Physical Properties

Names and Identifiers

    • [1R-(1alpha,2alpha,3beta)]-3-(6-Amino-9H-purin-9-yl)-5-(hydroxymethyl)-4-cyclopentene-1,2-diol
    • Neplanocin A
    • (-)-9-[trans-2,trans-3-Dihydroxy-4-(hydroxymethyl)cyclopent-4-enyl]adenine
    • 3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-(hydroxymethyl)-, (1R,2S,5S)-
    • Inchi: 1S/C11H13N5O3/c12-10-7-11(14-3-13-10)16(4-15-7)6-1-5(2-17)8(18)9(6)19/h1,3-4,6,8-9,17-19H,2H2,(H2,12,13,14)/t6-,8-,9+/m0/s1
    • InChI Key: XUGWUUDOWNZAGW-CNUIFLNQSA-N
    • SMILES: [C@@H]1(O)[C@@H](N2C3C(N=C2)=C(N)N=CN=3)C=C(CO)[C@@H]1O

Computed Properties

  • Exact Mass: 263.10183929g/mol
  • Monoisotopic Mass: 263.10183929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 130Ų

3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-3-(hydroxymethyl)-, (1R,2S,5S)- Related Literature

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